Cas no 946565-74-8 ((S)-2-Ethylbutyl 2-aminopropanoate)

946565-74-8 structure

Product Name:(S)-2-Ethylbutyl 2-aminopropanoate

CAS No:946565-74-8

MF:C₉H₁₉NO₂

MW:173.25266289711

CID:4738081

Update Time:2023-09-21

(S)-2-Ethylbutyl 2-aminopropanoate Chemical and Physical Properties

- (S)-2-ethylbutyl 2-aminopropanoate
- BBDQDTSBXDTVIF-ZETCQYMHSA-N
- (S)-2-Ethylbutyl 2-aminopropanoate
- Inchi： 1S/C9H19NO2/c1-4-8(5-2)6-12-9(11)7(3)10/h7-8H,4-6,10H2,1-3H3/t7-/m0/s1
- InChI Key： BBDQDTSBXDTVIF-ZETCQYMHSA-N
- SMILES： C(CC)(CC)COC(=O)[C@@H](N)C

1187550-21-5

946565-74-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 3 h, 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Preparation of nucleoside phosphoramidate amino acids useful in HIV treatment

, World Intellectual Property Organization, , ,

56-41-7

946565-74-8

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; 14 h, rt → reflux
1.2 Solvents: 2-Methylpentane ; 2 h, 5 °C; 150 min, -20 °C

Reference

: Preparation of antiviral nucleotides and their use as HCV polymerase inhibitors

, United States, , ,

56-41-7

946565-74-8

Reaction Conditions

1.1 5 min, 0 °C
1.2 Reagents: Thionyl chloride ; 0 °C; 0 °C → 60 °C; 6 h, 60 °C; 60 °C → rt
1.3 Reagents: Ethyl acetate ; 60 min, rt

Reference

: Deuterated material of nucleoside analogue and preparation method and application thereof

, China, , ,

1191237-69-0

2093124-22-0

946565-74-8

2657766-11-3

1809249-37-3

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Sodium iodide , Magnesium chloride Solvents: Tetrahydrofuran ; overnight, 50 °C

Reference

: A potential practical process for remdesivir

Chen, Liujuan; Zhang, Guowei; Liu, Jinguang; Jiao, Jianye; Lin, Han; et al, ChemRxiv, 2021, 1, 1-7